Cas no 2228559-17-7 (2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine
• CAS No: 2228559-17-7
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 6000198
• PubChem ID: 165801586
• Update Time: 2025-06-27

2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine
• 2228559-17-7
• EN300-1980465
• 2-[1-(2-chloro-6-methylpyridin-3-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C12H17ClN2/c1-8-4-5-9(10(13)15-8)12(6-7-12)11(2,3)14/h4-5H,6-7,14H2,1-3H3
• InChI Key： VDOBKLQUPABNBX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine

Introduction to 2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine (CAS No. 2228559-17-7)

2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228559-17-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif combining a cyclopropyl group with a pyridine derivative, has garnered attention due to its potential pharmacological properties and its utility in the development of novel therapeutic agents.

The structural framework of 2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine encompasses a cyclopropyl ring linked to an amine-substituted propanol backbone, with the pyridine moiety bearing both chloro and methyl substituents. This specific arrangement of functional groups suggests possible interactions with biological targets, making it a promising candidate for further investigation in drug discovery pipelines.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for innovative pharmaceuticals. The pyridine scaffold, in particular, is widely recognized for its versatility and prevalence in bioactive molecules. The presence of a chloro group at the 2-position and a methyl group at the 6-position of the pyridine ring introduces additional layers of electronic and steric effects, which can modulate the compound's binding affinity and selectivity towards biological receptors.

The cyclopropyl group, a three-membered carbon ring, is another key feature that contributes to the compound's unique chemical profile. Cyclopropane derivatives are known for their rigidity and ability to occupy small spatial volumes, which can be advantageous in designing molecules that fit snugly into binding pockets of enzymes or receptors. This structural constraint can also lead to novel interactions that are not observed with linear or branched aliphatic chains.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. By leveraging these tools, scientists have been able to identify potential drug candidates like 2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine that exhibit promising interactions with target proteins. These virtual screening approaches have significantly accelerated the drug discovery process, allowing for rapid evaluation of large libraries of compounds.

The amine functionality at the 2-position of the propanol backbone provides another point of interaction for biological targets. Amines are versatile pharmacophores that can participate in hydrogen bonding, ionic interactions, and other forms of molecular recognition. The specific positioning of this amine group in relation to the cyclopropyl and pyridine moieties may influence the compound's overall pharmacokinetic properties, including solubility, permeability, and metabolic stability.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-function relationships in designing molecules with desired therapeutic effects. The compound 2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine exemplifies this principle by integrating multiple pharmacologically relevant motifs into a single molecular entity. Such multifunctional compounds are often more effective than simpler molecules because they can engage multiple targets or modulate signaling pathways through distinct mechanisms.

In vitro studies have begun to explore the potential biological activities of 2-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylpropan-2-amine. Preliminary data suggest that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, antiviral, or anticancer effects. These early findings warrant further investigation to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of complex organic molecules like 2-1-(2-chloro-6-methylpyridin-3-y)cyclopropylpropan--amine (CAS No. 2228559--17--7) represents a significant challenge due to their intricate structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high yields and purity. Techniques such as cross-coupling reactions, cyclization processes, and functional group transformations have been instrumental in building these sophisticated structures.

The role of chirality in pharmaceuticals cannot be overstated. Many bioactive molecules exhibit enantioselective interactions with biological targets, meaning that different enantiomers (mirror-image forms) can have distinct pharmacological effects. The presence of stereocenters in 2--1-(--chloro--6--methylpyridin--3--y)cyclopropyipropan--amine (CAS No.--2228559--17--7) necessitates careful consideration during synthesis to ensure that the desired enantiomer is obtained enantiomerically pure.

The development of novel drug candidates is often a lengthy and resource-intensive process involving multiple stages from discovery to clinical trials. However, compounds like 21(22chloro66methylpyridin33y)cyclopropyipropan22amine (CAS No.--2228559177) offer hope by providing new starting points for therapeutic innovation. Their unique structural features may lead to breakthroughs in treating diseases that are currently difficult to manage with existing medications.

The future direction of research on 21(22chloro66methylpyridin33y)cyclopropyipropan22amine (CAS No.--2228559177) will likely involve both experimental and computational approaches. In vitro assays will be conducted to assess its activity against various biological targets, while computational models will help refine its structure for optimal efficacy. Additionally, studies on its pharmacokinetic properties will be essential to determine its suitability for clinical development.

In conclusion,21(22chloro66methylpyridin33y)cyclopropyipropan22amine (CAS No.--2228559177) represents an exciting opportunity for pharmaceutical research due to its unique structure and potential biological activities。 Its development underscores the ongoing importance of innovative approaches in drug discovery，where interdisciplinary collaboration between chemists，biologists，and computer scientists drives progress toward new therapies。